4-cyclopropaneamido-N-{2-[(3,4,5-trimethoxyphenyl)formamido]ethyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-cyclopropaneamido-N-{2-[(3,4,5-trimethoxyphenyl)formamido]ethyl}benzamide” is a complex organic molecule. It contains a benzamide group, which is a common functional group in pharmaceuticals and has a wide range of biological activities . The molecule also contains a trimethoxyphenyl group, which is known to exhibit diverse bioactivity effects .
Molecular Structure Analysis
The molecule likely contains multiple bonds, aromatic bonds, and a three-membered ring based on its structural formula .Mechanism of Action
Target of Action
Similar compounds with a 3,4,5-trimethoxycinnamamide scaffold have been reported to exhibit anticancer activity .
Mode of Action
It is known that compounds with similar structures interact with their targets, leading to changes that can inhibit the growth of cancer cells .
Biochemical Pathways
Similar compounds have been found to interfere with the pathways that regulate cell growth and differentiation .
Result of Action
Similar compounds have been found to exhibit prominent activity against cancer cell lines .
Advantages and Limitations for Lab Experiments
The use of 4-cyclopropaneamido-N-{2-[(3,4,5-trimethoxyphenyl)formamido]ethyl}benzamide in laboratory experiments has a number of advantages and limitations. One advantage of using this compound in laboratory experiments is that it is relatively easy to synthesize and can be stored for long periods of time without losing its potency. Additionally, this compound is relatively non-toxic and can be used in a variety of laboratory experiments. However, one limitation of using this compound in laboratory experiments is that it is not as potent as other compounds, and thus may not be suitable for all experiments.
Future Directions
There are a number of potential future directions for research into the use of 4-cyclopropaneamido-N-{2-[(3,4,5-trimethoxyphenyl)formamido]ethyl}benzamide. One potential direction is to further explore the biochemical and physiological effects of this compound, such as its potential use as an antioxidant and anti-inflammatory agent. Additionally, further research could be done to explore the mechanism of action of this compound, as well as its potential use in other areas, such as cancer research. Finally, further research could be done to explore the potential use of this compound in drug development, as it has been found to inhibit the activity of a variety of enzymes.
Synthesis Methods
4-cyclopropaneamido-N-{2-[(3,4,5-trimethoxyphenyl)formamido]ethyl}benzamide is synthesized through a multi-step process. The synthesis begins with the reaction of 4-cyclopropaneamido-N-methylbenzamide with 2-bromo-3,4,5-trimethoxyphenylformamide. This reaction produces the intermediate product, 4-cyclopropaneamido-N-(2-bromo-3,4,5-trimethoxyphenylformamido)methylbenzamide. This intermediate product is then reacted with sodium ethoxide in ethanol to form the final product, this compound.
Scientific Research Applications
4-cyclopropaneamido-N-{2-[(3,4,5-trimethoxyphenyl)formamido]ethyl}benzamide has been studied extensively in the laboratory setting due to its potential applications in scientific research. This compound has been studied for its potential use in biochemistry, physiology, and pharmacology. In biochemistry, this compound has been studied for its potential use as an enzyme inhibitor, as it has been found to inhibit the activity of a variety of enzymes, including cytochrome P450 enzymes. In physiology, this compound has been studied for its potential use as an antioxidant, as it has been found to reduce oxidative stress in cells. In pharmacology, this compound has been studied for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in cells.
properties
IUPAC Name |
N-[2-[[4-(cyclopropanecarbonylamino)benzoyl]amino]ethyl]-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O6/c1-30-18-12-16(13-19(31-2)20(18)32-3)22(28)25-11-10-24-21(27)14-6-8-17(9-7-14)26-23(29)15-4-5-15/h6-9,12-13,15H,4-5,10-11H2,1-3H3,(H,24,27)(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJXVHZSFJRNKHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NCCNC(=O)C2=CC=C(C=C2)NC(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.